Cas no 89651-82-1 (Methanone, (2-bromo-4-methoxyphenyl)(2,5-dimethylphenyl)-)
89651-82-1 structure
Product Name:Methanone, (2-bromo-4-methoxyphenyl)(2,5-dimethylphenyl)-
CAS No:89651-82-1
MF:C16H15BrO2
MW:319.193104028702
CID:593340
PubChem ID:13221906
Update Time:2025-04-19
Methanone, (2-bromo-4-methoxyphenyl)(2,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, (2-bromo-4-methoxyphenyl)(2,5-dimethylphenyl)-
- (2-bromo-4-methoxyphenyl)-(2,5-dimethylphenyl)methanone
- (2-Bromo-4-methoxyphenyl)(2,5-dimethylphenyl)methanone
- AKOS005912415
- 89651-82-1
- DTXSID00529509
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- Inchi: 1S/C16H15BrO2/c1-10-4-5-11(2)14(8-10)16(18)13-7-6-12(19-3)9-15(13)17/h4-9H,1-3H3
- InChI Key: RKYWTNJLMJZFTR-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1C(C1C=C(C)C=CC=1C)=O)OC
Computed Properties
- Exact Mass: 318.02554g/mol
- Monoisotopic Mass: 318.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 26.3Ų
Methanone, (2-bromo-4-methoxyphenyl)(2,5-dimethylphenyl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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